Cas no 1691963-12-8 (1H-Imidazole-4-carboxylic acid, 1-(2,3-dimethylcyclohexyl)-)

• Product Name: 1H-Imidazole-4-carboxylic acid, 1-(2,3-dimethylcyclohexyl)-
• CAS No: 1691963-12-8
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5284308
• Update Time: 2025-10-21

1H-Imidazole-4-carboxylic acid, 1-(2,3-dimethylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 1-(2,3-dimethylcyclohexyl)-

• Inchi： 1S/C12H18N2O2/c1-8-4-3-5-11(9(8)2)14-6-10(12(15)16)13-7-14/h6-9,11H,3-5H2,1-2H3,(H,15,16)
• InChI Key： ZCSHHLRJDCOAMU-UHFFFAOYSA-N
• SMILES： C1N(C2CCCC(C)C2C)C=C(C(O)=O)N=1

Additional information on 1H-Imidazole-4-carboxylic acid, 1-(2,3-dimethylcyclohexyl)-

1H-Imidazole-4-carboxylic acid, 1-(2,3-dimethylcyclohexyl) (CAS No. 1691963-12-8): A Comprehensive Overview

1H-Imidazole-4-carboxylic acid, 1-(2,3-dimethylcyclohexyl) (CAS No. 1691963-12-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

The chemical structure of 1H-Imidazole-4-carboxylic acid, 1-(2,3-dimethylcyclohexyl) is characterized by a five-membered imidazole ring with a carboxylic acid group at the 4-position and a substituted cyclohexyl moiety at the 1-position. The presence of the dimethyl groups on the cyclohexyl ring adds steric bulk and influences the compound's physicochemical properties. This unique structural arrangement contributes to its stability and reactivity in various chemical reactions.

The synthesis of 1H-Imidazole-4-carboxylic acid, 1-(2,3-dimethylcyclohexyl) has been explored through several synthetic routes. One common method involves the condensation of 4-aminoimidazole with an appropriate carboxylic acid derivative followed by cyclization to form the imidazole ring. Another approach involves the reaction of a substituted cyclohexylamine with an imidazolium salt, followed by deprotonation to yield the desired product. These synthetic strategies have been optimized to improve yield and purity, making the compound more accessible for further research and development.

In terms of biological properties, 1H-Imidazole-4-carboxylic acid, 1-(2,3-dimethylcyclohexyl) has shown promising activity in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to inhibit the activity of certain kinases and proteases, which are key targets in cancer therapy and inflammatory diseases. The compound's ability to modulate these enzymes suggests its potential as a lead molecule for drug discovery.

Beyond its enzymatic inhibition properties, 1H-Imidazole-4-carboxylic acid, 1-(2,3-dimethylcyclohexyl) has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This anti-inflammatory activity makes it a potential candidate for treating conditions characterized by chronic inflammation.

The pharmacokinetic profile of 1H-Imidazole-4-carboxylic acid, 1-(2,3-dimethylcyclohexyl) has also been studied to understand its behavior in biological systems. Research has indicated that it exhibits good oral bioavailability and a favorable distribution profile in tissues. These properties are crucial for ensuring that the compound reaches its intended target sites within the body effectively.

In addition to its therapeutic potential, 1H-Imidazole-4-carboxylic acid, 1-(2,3-dimethylcyclohexyl) has been explored for its use as a building block in organic synthesis. Its versatile functional groups make it an attractive starting material for synthesizing more complex molecules with diverse biological activities. This aspect highlights its value not only as a therapeutic agent but also as a valuable tool in chemical research.

The safety profile of 1H-Imidazole-4-carboxylic acid, 1-(2,3-dimethylcyclohexyl) is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. These findings support its further evaluation in clinical trials.

In conclusion, 1H-Imidazole-4-carboxylic acid, 1-(2,3-dimethylcyclohexyl) (CAS No. 1691963-12-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, diverse biological activities, and favorable pharmacokinetic properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.